Cas no 189290-30-0 (Tanshinol B)

• Product Name: Tanshinol B
• CAS No: 189290-30-0
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 2087219
• PubChem ID: 126071
• Update Time: 2025-04-21

Tanshinol B Chemical and Physical Properties

Names and Identifiers

• Tanshinol B
• 6,7,8,9-Tetrahydro-6-hydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione
• 96839-29-1
• CS-0081163
• DTXSID90914288
• 189290-30-0
• G89248
• 6-hydroxy-1,6-dimethyl-7H,8H,9H-phenanthro[1,2-b]furan-10,11-dione
• AKOS040734011
• 6-Hydroxy-1,6-dimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione
• SCHEMBL16152326
• FS-6997
• Phenanthro(1,2-b)furan-10,11-dione, 6,7,8,9-tetrahydro-6-hydroxy-1,6-dimethyl-
• Przewaquinone C
• HY-123080
• 6-hydroxy-1,6-dimethyl-8,9-dihydro-7H-naphtho[1,2-g][1]benzofuran-10,11-dione

• Inchi： 1S/C18H16O4/c1-9-8-22-17-11-5-6-12-10(4-3-7-18(12,2)21)14(11)16(20)15(19)13(9)17/h5-6,8,21H,3-4,7H2,1-2H3
• InChI Key： JVRKHBLVECIWMZ-UHFFFAOYSA-N
• SMILES： OC1(C)C2C=CC3C4=C(C(C)=CO4)C(C(C=3C=2CCC1)=O)=O

Computed Properties

• Exact Mass: 296.10485899g/mol
• Monoisotopic Mass: 296.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Color/Form: Red powder
• Density: 1.344±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.039 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives